Cas no 36283-06-4 (5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl-)

• Product Name: 5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl-
• CAS No: 36283-06-4
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 296190
• PubChem ID: 1550242
• Update Time: 2025-04-19

5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl-
• (4E)-4-(2-FURYLMETHYLENE)-2-METHYL-1,3-OXAZOL-5(4H)-ONE
• 4-(furan-2-ylmethylidene)-2-methyl-1,3-oxazol-5-one
• 5(4H)-oxazolone, 4-(2-furanylmethylene)-2-methyl-, (4E)-
• MLS000678663
• SMR000323889
• CHEMBL1558007
• SCHEMBL11359006
• 36283-06-4
• (4E)-4-(furan-2-ylmethylidene)-2-methyl-1,3-oxazol-5-one
• (4E)-4-(2-furfurylidene)-2-methyl-2-oxazolin-5-one
• AKOS005642473
• HMS2707K16
• Z57843579
• SCHEMBL11358991
• BDBM52562
• (4E)-4-(2-furanylmethylidene)-2-methyl-5-oxazolone
• (4E)-4-[(furan-2-yl)methylidene]-2-methyl-4,5-dihydro-1,3-oxazol-5-one
• 4-(Furan-2-ylmethylene)-2-methyloxazol-5(4H)-one
• cid_1550242

• Inchi： 1S/C9H7NO3/c1-6-10-8(9(11)13-6)5-7-3-2-4-12-7/h2-5H,1H3/b8-5+
• InChI Key： SDOORZKPWPUAPF-VMPITWQZSA-N
• SMILES： O1C(/C(=C\C2=CC=CO2)/N=C1C)=O

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 260.7°Cat760mmHg
• Flash Point: 111.5°C
• Refractive Index: 1.59
• PSA: 51.8